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molecular formula C9H13ClN2O B168379 N-Benzoylethylenediamine hydrochloride CAS No. 1502-45-0

N-Benzoylethylenediamine hydrochloride

Cat. No. B168379
CAS RN: 1502-45-0
M. Wt: 200.66 g/mol
InChI Key: BCGXHHYBXMQECD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05238962

Procedure details

24.4 g (0.02 mol) of benzoic acid are reacted with triethylamine and ethyl chloroformate in a manner analogous to that described in Example 5 and added dropwise at 10° to a solution of 53.5 ml (0.8 mol) of ethylenediamine in 750 ml of chloroform. After removing the difficulty soluble neutral constituents by filtration, the chloroform solution is concentrated and excess ethylenediamine is removed in a high vacuum. The oily residue (36.3 g) is taken up in 200 ml of 2N sodium hydroxide solution, saturated with solid sodium chloride and extracted several times with ethyl acetate. The ethyl acetate extracts are dried over magnesium sulfate and concentrated. The product is converted into the hydrochloride which is purified by recrystallization from ethanol, there being obtained 5.2 g of N-(2- aminoethyl)benzamide hydrochloride [J. Amer. Chem. Soc. 61, 822 (1939)], m.p. 163°-165°.
Name
benzoic acid
Quantity
24.4 g
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
ethyl chloroformate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
ethylenediamine
Quantity
53.5 mL
Type
reactant
Reaction Step Two
Name
chloroform
Quantity
750 mL
Type
solvent
Reaction Step Two
Name
N-(2- aminoethyl)benzamide hydrochloride

Identifiers

REACTION_CXSMILES
[C:1]([OH:9])(=O)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.C(N(CC)CC)C.[Cl:17]C(OCC)=O.[CH2:23]([NH2:26])[CH2:24][NH2:25]>C(Cl)(Cl)Cl>[ClH:17].[NH2:25][CH2:24][CH2:23][NH:26][C:1](=[O:9])[C:2]1[CH:3]=[CH:4][CH:5]=[CH:6][CH:7]=1 |f:5.6|

Inputs

Step One
Name
benzoic acid
Quantity
24.4 g
Type
reactant
Smiles
C(C1=CC=CC=C1)(=O)O
Name
triethylamine
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)N(CC)CC
Name
ethyl chloroformate
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC(=O)OCC
Step Two
Name
ethylenediamine
Quantity
53.5 mL
Type
reactant
Smiles
C(CN)N
Name
chloroform
Quantity
750 mL
Type
solvent
Smiles
C(Cl)(Cl)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
After removing the difficulty soluble neutral constituents
FILTRATION
Type
FILTRATION
Details
by filtration
CONCENTRATION
Type
CONCENTRATION
Details
the chloroform solution is concentrated
CUSTOM
Type
CUSTOM
Details
excess ethylenediamine is removed in a high vacuum
EXTRACTION
Type
EXTRACTION
Details
extracted several times with ethyl acetate
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The ethyl acetate extracts are dried over magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
is purified by recrystallization from ethanol, there

Outcomes

Product
Name
N-(2- aminoethyl)benzamide hydrochloride
Type
product
Smiles
Cl.NCCNC(C1=CC=CC=C1)=O
Measurements
Type Value Analysis
AMOUNT: MASS 5.2 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.